N-phenyl-1-(3-propan-2-yloxypyrazin-2-yl)piperidine-4-carboxamide

• IUPAC Name: N-phenyl-1-(3-propan-2-yloxypyrazin-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H24N4O2/c1-14(2)25-19-17(20-10-11-21-19)23-12-8-15(9-13-23)18(24)22-16-6-4-3-5-7-16/h3-7,10-11,14-15H,8-9,12-13H2,1-2H3,(H,22,24)
• InChI Key: ZFYWIZWTUGWPFC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=NC=CN=C1N2CCC(CC2)C(=O)NC3=CC=CC=C3
• Molecular Formula: C19H24N4O2
• Molecular Weight: 340.4 g/mol

Description

N-phenyl-1-(3-propan-2-yloxypyrazin-2-yl)piperidine-4-carboxamide, also known as PPIC, is a chemical compound that has been studied extensively for its potential applications in scientific research. PPIC is a piperidine derivative that has been synthesized using a variety of methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been investigated.

Mechanism of Action

N-phenyl-1-(3-propan-2-yloxypyrazin-2-yl)piperidine-4-carboxamide selectively inhibits the activity of the dopamine transporter by binding to a specific site on the transporter protein. This prevents the reuptake of dopamine into presynaptic neurons, leading to an increase in extracellular dopamine levels. This increase in dopamine signaling can have a variety of effects on neuronal function, depending on the specific brain region and cell type involved.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, depending on the specific experimental conditions. In vitro studies have demonstrated that this compound can increase extracellular dopamine levels in a dose-dependent manner, with maximal effects observed at concentrations of 10-100 nM. This compound has also been shown to increase the firing rate of dopamine neurons in the ventral tegmental area, a key brain region involved in reward processing.

Advantages and Limitations for Lab Experiments

N-phenyl-1-(3-propan-2-yloxypyrazin-2-yl)piperidine-4-carboxamide has several advantages for use in lab experiments. It is a highly selective inhibitor of the dopamine transporter, which allows for the selective manipulation of dopamine signaling without affecting other neurotransmitter systems. This compound is also relatively stable and easy to synthesize, which makes it a useful tool for investigating the role of dopamine in various neurological disorders.
However, there are also limitations to the use of this compound in lab experiments. This compound has a relatively short half-life in vivo, which can make it difficult to maintain stable levels of dopamine signaling over long periods of time. Additionally, this compound has potential off-target effects on other proteins and neurotransmitter systems, which can complicate data interpretation.

Future Directions

There are several future directions for research on N-phenyl-1-(3-propan-2-yloxypyrazin-2-yl)piperidine-4-carboxamide. One area of interest is the development of more selective and stable inhibitors of the dopamine transporter, which could allow for more precise manipulation of dopamine signaling in vivo. Another area of interest is the investigation of the role of dopamine signaling in various neurological disorders, such as addiction and depression. Finally, the potential off-target effects of this compound on other neurotransmitter systems should be further investigated to better understand its effects on neuronal function.

Synthesis Methods

N-phenyl-1-(3-propan-2-yloxypyrazin-2-yl)piperidine-4-carboxamide has been synthesized using a variety of methods, including the reaction of 3-(2-bromoethyl)-1H-pyrazin-2-amine with N-phenylpiperidine-4-carboxamide in the presence of a palladium catalyst. Another method involves the reaction of 3-(2-bromoethyl)-1H-pyrazin-2-amine with N-phenylpiperidine-4-carboxylic acid in the presence of a base and a palladium catalyst. These methods have been optimized to yield high purity this compound with good yield.

Scientific Research Applications

N-phenyl-1-(3-propan-2-yloxypyrazin-2-yl)piperidine-4-carboxamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to selectively inhibit the activity of the dopamine transporter, which is involved in the regulation of dopamine signaling in the brain. This makes this compound a useful tool for investigating the role of dopamine in various neurological disorders, such as Parkinson's disease, schizophrenia, and addiction.